Cas no 1804134-37-9 (2-Bromo-1-(3-(difluoromethoxy)-5-ethoxyphenyl)propan-1-one)

• Product Name: 2-Bromo-1-(3-(difluoromethoxy)-5-ethoxyphenyl)propan-1-one
• CAS No: 1804134-37-9
• MF: C₁₂H₁₃BrF₂O₃
• MW: 323.130630254745
• CID: 4979721
• Update Time: 2025-05-21

2-Bromo-1-(3-(difluoromethoxy)-5-ethoxyphenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-1-(3-(difluoromethoxy)-5-ethoxyphenyl)propan-1-one

• Inchi： 1S/C12H13BrF2O3/c1-3-17-9-4-8(11(16)7(2)13)5-10(6-9)18-12(14)15/h4-7,12H,3H2,1-2H3
• InChI Key： KJPNPRMVWZTICN-UHFFFAOYSA-N
• SMILES： BrC(C)C(C1C=C(C=C(C=1)OCC)OC(F)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 276
• XLogP3: 4.1
• Topological Polar Surface Area: 35.5

Additional information on 2-Bromo-1-(3-(difluoromethoxy)-5-ethoxyphenyl)propan-1-one

Professional Introduction to 2-Bromo-1-(3-(difluoromethoxy)-5-ethoxyphenyl)propan-1-one (CAS No. 1804134-37-9)

2-Bromo-1-(3-(difluoromethoxy)-5-ethoxyphenyl)propan-1-one, identified by the CAS number 1804134-37-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by a brominated aromatic ring system coupled with an aliphatic ketone moiety, which makes it a versatile intermediate in the synthesis of biologically active agents. The presence of both difluoromethoxy and ethoxy substituents on the aromatic ring introduces unique electronic and steric properties, enabling diverse interactions with biological targets.

The structural framework of 2-Bromo-1-(3-(difluoromethoxy)-5-ethoxyphenyl)propan-1-one positions it as a valuable building block for the development of novel therapeutic agents. The bromine atom, in particular, serves as a reactive handle for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are widely employed in drug discovery to construct complex molecular architectures. Additionally, the ketone group provides a site for condensation reactions, allowing for the formation of amides, imines, or enones—functional groups that are pivotal in medicinal chemistry.

In recent years, there has been growing interest in leveraging halogenated aromatic compounds like 2-Bromo-1-(3-(difluoromethoxy)-5-ethoxyphenyl)propan-1-one for the development of small-molecule inhibitors targeting protein-protein interactions (PPIs). The combination of electron-withdrawing and electron-donating groups on the aromatic ring enhances its binding affinity to specific protein domains. For instance, studies have demonstrated that structurally related compounds exhibit promising activity against kinases and transcription factors, which are key regulators in cellular signaling pathways associated with cancer and inflammatory diseases.

One notable application of this compound is in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in cell proliferation, differentiation, and survival, making them attractive therapeutic targets. The difluoromethoxy group imparts metabolic stability while maintaining strong binding interactions with the ATP-binding pocket of kinases. This has been exploited in the design of next-generation inhibitors that exhibit improved selectivity over existing drugs. Furthermore, computational modeling studies suggest that the steric bulk provided by the ethoxy substituent at the 5-position optimizes interactions with specific residues in the kinase hinge region, enhancing overall potency.

Another area where 2-Bromo-1-(3-(difluoromethoxy)-5-ethoxyphenyl)propan-1-one has shown promise is in the development of antiviral agents. The bromine atom facilitates late-stage diversification through palladium-catalyzed reactions, enabling rapid access to libraries of derivatives for high-throughput screening. Recent research indicates that halogenated aromatic compounds can disrupt viral replication by inhibiting essential enzymes or interfering with host-virus interactions. The unique scaffold of this compound may offer advantages over conventional antiviral drugs by targeting novel viral mechanisms or exhibiting enhanced resistance profiles.

The synthesis of 2-Bromo-1-(3-(difluoromethoxy)-5-ethoxyphenyl)propan-1-one involves multi-step organic transformations that highlight its synthetic utility. Key steps typically include bromination of a precursor aromatic ring followed by selective methylation and ethylation to introduce the desired substituents. The use of palladium catalysts in cross-coupling reactions ensures high regioselectivity and yield, making it an efficient route for producing complex derivatives. Advances in flow chemistry have further streamlined these processes, enabling scalable production under controlled conditions.

From a medicinal chemistry perspective, the versatility of 2-Bromo-1-(3-(difluoromethoxy)-5-ethoxyphenyl)propan-1-one lies in its ability to be modified at multiple positions to fine-tune pharmacological properties. For example, replacing the ketone group with an amide or ester can alter solubility and metabolic stability while retaining biological activity. Similarly, modifying the bromine atom with other heteroatoms such as chlorine or iodine can open up new avenues for exploration in structure-activity relationship (SAR) studies. These modifications are critical for optimizing drug candidates toward achieving desired pharmacokinetic profiles.

In conclusion, 2-Bromo-1-(3-(difluoromethoxy)-5-ethoxyphenyl)propan-1-one (CAS No. 1804134-37-9) represents a significant asset in modern drug discovery efforts. Its unique structural features make it an excellent candidate for generating novel therapeutics targeting various diseases, including cancer and viral infections. As research continues to uncover new biological pathways and mechanisms, compounds like this will play an increasingly important role in developing next-generation pharmaceuticals that address unmet medical needs.